5-Nitro-1H-imidazole-4-carbaldehyde

• IUPAC Name: 5-nitro-1H-imidazole-4-carbaldehyde
• InChI: InChI=1S/C4H3N3O3/c8-1-3-4(7(9)10)6-2-5-3/h1-2H,(H,5,6)
• InChI Key: HVGCOWLYQUZAIM-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(N1)[N+](=O)[O-])C=O
• Molecular Formula: C4H3N3O3
• DSSTOX Substance ID: DTXSID10342160
• Molecular Weight: 141.09 g/mol
• CAS RN: 81246-34-6

Description

5-Nitro-1H-imidazole-4-carbaldehyde is a chemical compound with the molecular formula C4H3N3O3 and a molecular weight of 141.09. It is a solid substance and is typically stored in a freezer under an inert atmosphere.

Synthesis Analysis

The synthesis of imidazole compounds, including 5-Nitro-1H-imidazole-4-carbaldehyde, is a topic of significant research interest. Imidazole was first synthesized from glyoxal and ammonia. The derivatives of 1,3-diazole show different biological activities, making imidazole an important synthon in the development of new drugs.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Physical And Chemical Properties Analysis

5-Nitro-1H-imidazole-4-carbaldehyde is a solid substance. It has a molecular weight of 141.09. It is typically stored in a freezer under an inert atmosphere.

Scientific Research Applications

Synthesis and Characterization in Chemistry

5-Nitro-1H-imidazole-4-carbaldehyde and its derivatives play a crucial role in chemical synthesis and characterization. For example, derivatives of 4-methyl-5-imidazole carbaldehyde were synthesized starting from 4-methyl-1H-imidazole-5-carbaldehyde, leading to compounds with potential biological activities (Orhan et al., 2019). Additionally, the compound was utilized in the synthesis of 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes through a copper-catalyzed oxidative coupling reaction (Li et al., 2015).

Biological and Medicinal Chemistry

In biological and medicinal chemistry, derivatives of 5-nitro-1H-imidazole-4-carbaldehyde have been synthesized and assessed for their biological activities. For instance, Schiff’s base derivatives bearing nitroimidazole and pyrazole nuclei have been evaluated as potential E. coli FabH inhibitors (Sangani et al., 2015). These derivatives have shown effectiveness in antibacterial properties and inhibition of a key enzyme in E. coli.

Photoreactivity and Coordination Chemistry

The photoreactivity of 2-methyl-5-nitro-1H-imidazoles in water-containing solutions has been studied, showcasing the complex photochemical behavior of these compounds (Pfoertner & Daly, 1987). Additionally, silver imidazolecarbaldehyde oxime complexes have been structurally and computationally analyzed, demonstrating the versatile coordination modes of these compounds (Ofori et al., 2016).

Mass Spectrometry and Structural Analysis

Mass spectrometry has been utilized to study the fragmentation and structure of imidazole-4(5)-carboxaldehyde and its derivatives, providing insights into the characteristic fragmentation of these compounds (Cert et al., 1986).

Safety And Hazards

The safety information for 5-Nitro-1H-imidazole-4-carbaldehyde indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.